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Compound of Interest

Compound Name: Silver selenate

Cat. No.: B3059573

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the hazards and safety information
for silver selenate (Ag2SeQa4). Due to the limited availability of direct toxicological data for
silver selenate, this guide synthesizes information from studies on its constituent ions (silver
and selenate) and closely related compounds, such as silver salts and other selenium
compounds. This document is intended to inform researchers, scientists, and drug
development professionals on the potential risks and to provide guidance on safe handling,
storage, and emergency procedures. The primary hazards associated with silver selenate are
attributed to the combined toxicity of silver and selenium, including potential for acute toxicity,
organ damage, and genotoxicity.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of silver selenate is
fundamental to its safe handling.
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Property Value Reference
Chemical Formula Ag2Se0a4 [1]
Molecular Weight 358.69 g/mol [2]
Appearance Orthorhombic crystals [2]

Density 5.72 g/cm?3 [2]
Solubility in Water 1.182 g/L at 20°C [2]

CAS Number 7784-07-8 [1][2]

Toxicological Information

The toxicological profile of silver selenate is derived from data on soluble silver salts and
inorganic selenium compounds. Both silver and selenium moieties contribute to its overall
toxicity.

Acute Toxicity

No specific LDso value for silver selenate has been found in the reviewed literature. However,
the acute toxicity can be inferred from data on related compounds.

Compound Route Species LDso Reference

~2500 mg/kg (15

Silver Acetate Oral Mouse [3]
mmol/kg)
Silver
. . 0.10-0.22
Sulfonamides Intraperitoneal Mouse [3]
. mmol/kg
(various)
Sodium Selenite Oral Rat 7 mg Se/kg [4]
Elemental
. Oral Rat 6700 mg/kg [4]
Selenium

Silver Selenide
) Oral Mouse > 2000 mg/kg [5][6]
Nanoparticles
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Based on the high toxicity of sodium selenite, it is prudent to treat silver selenate as a
substance with high acute toxicity upon ingestion or inhalation. The toxic syndrome associated
with acute silver compound poisoning includes hyperexcitability, ataxia, central nervous system
depression, labored breathing, and death.[3]

Chronic Toxicity

Chronic exposure to high levels of selenium can lead to selenosis, characterized by hair and
nail loss, skin lesions, and neurological effects.[7][8] Chronic exposure to silver can cause
argyria, a permanent blue-gray discoloration of the skin and mucous membranes, and may also
lead to liver and kidney damage.[8][9]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

o Genotoxicity: Silver nanoparticles and various silver salts have demonstrated genotoxic
potential in in-vitro studies, causing DNA strand breaks and chromosomal aberrations.[10]
[11][12] Both silver nanoparticles and silver ions can induce genotoxicity through oxidative
stress, although the precise mechanisms may differ.[1][5]

» Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified elemental
selenium as not classifiable as to human carcinogenicity (Group D).[7] However, selenium
sulfide is classified as a probable human carcinogen (Group B2).[7] There is no specific
carcinogenicity data for silver selenate.

o Reproductive Toxicity: Studies on silver nanopatrticles have indicated adverse effects on both
male and female reproductive systems.[13] These effects include testicular and sperm
toxicity in males, and ovarian and embryonic toxicity in females.[14]

Mechanism of Toxicity: A Proposed Signaling
Pathway

The toxicity of silver compounds, including silver selenate, is believed to be mediated primarily
through the induction of oxidative stress and subsequent cellular damage. The following
diagram illustrates a proposed signaling pathway for silver-induced toxicity, which may be
applicable to silver selenate.
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Don PPE

Use absorbent pads for liquids,
or gently cover powders.

Contain Spill

Carefully collect material.
Avoid creating dust.

Clean Up

Wipe with a suitable decontaminant.

Decontaminate Area

Follow institutional and local regulations.

Dispose of Waste

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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